2,6-Dichlorobenzoyl diphenylphosphine oxide

• CAS No.: 75980-62-0
• Molecular Formula: C19H13Cl2O2P
• Molecular Weight: 375.2 g/mol
• IUPAC Name: (2,6-dichlorophenyl)-diphenylphosphorylmethanone
• InChI: InChI=1S/C19H13Cl2O2P/c20-16-12-7-13-17(21)18(16)19(22)24(23,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H
• InChI Key: JLLAWIKMLAQZCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(=O)C3=C(C=CC=C3Cl)Cl

Description

2,6-Dichlorobenzoyl diphenylphosphine oxide is a useful research compound. Its molecular formula is C19H13Cl2O2P and its molecular weight is 375.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 15 g (0.04 mol) of α-hydroxy-(2,6-dichorobenzyl)-diphenyl phosphine oxide and 0.4 g (1.5 mmol) of vanadyl(IV) bis-acetylacetonate in 100 g of chlorobenzene there were added 12.9 g (0.1 mol) 70 wt % strength aqueous tert-butylhydroperoxide, and the mixture was kept at 70° C. for 5 h. The product was isolated by crystallization. Yield: 64%, mp 156°-158° C.